4-fluoro-1H-indole-6-carboxylic Acid

Specification

• CAS No.: 885520-31-0
• Molecular Formula: C9H6FNO2
• Molecular Weight: 179.15 g/mol
• IUPAC Name: 4-fluoro-1H-indole-6-carboxylic acid
• Standard InChI: InChI=1S/C9H6FNO2/c10-7-3-5(9(12)13)4-8-6(7)1-2-11-8/h1-4,11H,(H,12,13)
• Standard InChI Key: AZRLJGFDKLHDFM-UHFFFAOYSA-N
• SMILES: C1=CNC2=C1C(=CC(=C2)C(=O)O)F
• Canonical SMILES: C1=CNC2=C1C(=CC(=C2)C(=O)O)F

Introduction

Chemical Identity and Structural Properties

Basic Identification

4-Fluoro-1H-indole-6-carboxylic acid is a substituted indole compound with the molecular formula C9H6FNO2 and a molecular weight of 179.15 g/mol. It is registered under CAS number 885520-31-0 and is characterized by its specific structural arrangement featuring a fluorine atom at the 4-position and a carboxylic acid group at the 6-position of the indole ring system. This compound is part of the broader class of heterocyclic aromatic compounds that contain nitrogen within their structure.

Structural Characteristics

The molecular structure consists of a bicyclic indole core with two key functional groups: a fluorine substituent and a carboxylic acid moiety. The presence of these groups creates a unique electronic and steric environment that differentiates this compound from other indole derivatives. The structural configuration can be represented by various chemical notations:

Identifier	Value
IUPAC Name	4-fluoro-1H-indole-6-carboxylic acid
SMILES Notation	O=C(O)C1=CC2=C(C=CN2)C(F)=C1
Standard InChI	InChI=1S/C9H6FNO2/c10-7-3-5(9(12)13)4-8-6(7)1-2-11-8/h1-4,11H,(H,12,13)
InChIKey	AZRLJGFDKLHDFM-UHFFFAOYSA-N
MDL Number	MFCD07781705

Table 1: Chemical Identifiers of 4-Fluoro-1H-indole-6-carboxylic Acid

Safety Measure	Specification
Eye Protection	Safety glasses with side shields or chemical goggles
Skin Protection	Appropriate gloves and protective clothing
Respiratory Protection	Dust respirator when dealing with powder form
Ventilation	Adequate ventilation or fume hood when handling
Storage	Cool, dry place in tightly sealed containers

Table 2: Recommended Safety Measures for Handling 4-Fluoro-1H-indole-6-carboxylic Acid

Supplier	Product Specifications
Apollo Scientific	Safety data sheet available, research grade
AChemBlock	97% purity, catalog ID: M15265
Vulcan Chem	VCID: VC2368694, research grade

Table 3: Commercial Suppliers of 4-Fluoro-1H-indole-6-carboxylic Acid

Related Compounds and Structural Analogues

Structural Variants

Several structural analogues of 4-fluoro-1H-indole-6-carboxylic acid appear in chemical databases and commercial catalogs, including:

• 6-fluoro-1H-indole-4-carboxylic acid (CAS: 908600-71-5) - A positional isomer with the fluorine and carboxylic acid positions interchanged

• 6-bromo-4-fluoro-1H-indole-3-carboxylic acid (CAS: 1352395-93-7) - A related compound with bromine substitution and the carboxylic acid at the 3-position

These structural analogues may exhibit different physicochemical and biological properties, providing valuable structure-activity relationship data for researchers working with this class of compounds.

Comparative Analysis

A comparison of these related compounds highlights how subtle structural variations can affect chemical and potentially biological properties:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Structural Distinction
4-Fluoro-1H-indole-6-carboxylic acid	885520-31-0	C9H6FNO2	179.15	F at position 4, COOH at position 6
6-Fluoro-1H-indole-4-carboxylic acid	908600-71-5	C9H6FNO2	179.15	F at position 6, COOH at position 4
6-Bromo-4-fluoro-1H-indole-3-carboxylic acid	1352395-93-7	C9H5BrFNO2	258.05	Br at position 6, F at position 4, COOH at position 3

Table 4: Comparison of 4-Fluoro-1H-indole-6-carboxylic Acid with Structural Analogues